Cas no 2680764-22-9 (benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate)

• Product Name: benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate
• CAS No: 2680764-22-9
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 6536845
• PubChem ID: 165936327
• Update Time: 2025-06-12

benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680764-22-9
• benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate
• EN300-7137436

• Inchi： 1S/C14H17N3O3/c1-17-13(7-8-15-17)12(9-18)16-14(19)20-10-11-5-3-2-4-6-11/h2-8,12,18H,9-10H2,1H3,(H,16,19)
• InChI Key： NEUKVAAJTJYEDC-UHFFFAOYSA-N
• SMILES： OCC(C1=CC=NN1C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.12699141g/mol
• Monoisotopic Mass: 275.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.4Ų

Additional information on benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate

Introduction to benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate (CAS No. 2680764-22-9)

Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate (CAS No. 2680764-22-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate is a complex organic molecule with a molecular formula of C₁₅H₁₈N₄O₃. The compound features a benzyl group attached to a carbamate moiety, which is further linked to a 2-hydroxyethyl group substituted with a 1-methylpyrazole ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

Synthesis Methods

The synthesis of benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate has been reported using several methodologies. One common approach involves the reaction of benzyl chloroformate with 2-aminoethanol, followed by the coupling with 1-methylpyrazole. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the synthesis of this compound. For instance, the use of green solvents and catalysts has been explored to reduce the environmental impact of the synthesis process. These improvements not only enhance the sustainability of the production but also contribute to cost-effectiveness.

Biological Activities

Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate has been studied for its potential biological activities, particularly in the context of pharmacological applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate has also demonstrated neuroprotective properties. Studies have indicated that it can protect neuronal cells from oxidative stress-induced damage, which is a common mechanism underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Research Advancements

The potential therapeutic applications of benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate have been extensively explored in preclinical studies. Animal models have shown that this compound can effectively reduce inflammation and improve cognitive function in models of neurodegenerative diseases. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

In recent years, several clinical trials have been initiated to investigate the therapeutic potential of this compound. Preliminary results from these trials have been promising, with reports indicating significant improvements in patient outcomes without major adverse effects. However, more extensive studies are needed to fully understand its long-term safety and efficacy.

Conclusion

Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-5-yl)ethyl]carbamate (CAS No. 2680764-22-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a promising molecule for future drug discovery efforts.